Cas no 1804804-02-1 (Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804804-02-1
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4838092
• Update Time: 2025-06-13

Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-7(20)3-5-6(10(12,13)14)4-19-9(18)8(5)22-11(15,16)17/h4H,2-3H2,1H3
• InChI Key： MNLAVFVMWWVRSS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)(F)F)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate

Research Brief on Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate (CAS: 1804804-02-1)

Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate (CAS: 1804804-02-1) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique electronic and steric properties to enhance binding affinity and metabolic stability.

The synthesis of Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate involves multi-step reactions, including halogenation and esterification, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective kinase inhibitors, demonstrating its utility in modulating protein-protein interactions. The compound's iodine moiety facilitates further functionalization via cross-coupling reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In preclinical evaluations, derivatives of this compound have shown promising activity against neurodegenerative targets such as tau protein aggregation, a hallmark of Alzheimer's disease. Researchers have also investigated its pharmacokinetic properties, noting improved blood-brain barrier penetration compared to non-fluorinated analogs. These findings underscore its potential as a scaffold for CNS-targeted therapeutics, though further optimization is required to address off-target effects.

Industry reports indicate growing commercial interest in CAS 1804804-02-1, with several pharmaceutical companies filing patents for its application in next-generation antipsychotics and anti-inflammatory agents. However, challenges remain in scaling up production while maintaining cost efficiency, given the compound's complex synthesis route. Collaborative efforts between academia and industry are underway to address these limitations, with a focus on green chemistry approaches to reduce environmental impact.

In conclusion, Ethyl 2-iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate represents a versatile tool in drug discovery, bridging the gap between synthetic chemistry and biological applications. Future research directions may include computational modeling to predict its reactivity in novel synthetic pathways and expanded biological profiling to identify additional therapeutic indications. Its continued study is expected to yield significant contributions to precision medicine and targeted therapy development.